![molecular formula C14H19NO4 B7579672 2-[4-(Bicyclo[2.2.1]hept-5-ene-2-carbonyl)morpholin-2-yl]acetic acid](/img/structure/B7579672.png)
2-[4-(Bicyclo[2.2.1]hept-5-ene-2-carbonyl)morpholin-2-yl]acetic acid
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Overview
Description
2-[4-(Bicyclo[2.2.1]hept-5-ene-2-carbonyl)morpholin-2-yl]acetic acid, also known as BHCMA, is a chemical compound with potential applications in scientific research. It belongs to the class of heterocyclic compounds and is synthesized through a series of chemical reactions.
Mechanism of Action
2-[4-(Bicyclo[2.2.1]hept-5-ene-2-carbonyl)morpholin-2-yl]acetic acid is believed to inhibit the activity of acetylcholinesterase and butyrylcholinesterase through a reversible binding mechanism. It binds to the active site of these enzymes, preventing the breakdown of neurotransmitters and leading to an increase in their levels in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its inhibitory activity against acetylcholinesterase and butyrylcholinesterase, it has been found to exhibit antioxidant and anti-inflammatory properties. It has also been shown to modulate the levels of certain neurotransmitters, such as dopamine and serotonin, in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[4-(Bicyclo[2.2.1]hept-5-ene-2-carbonyl)morpholin-2-yl]acetic acid in lab experiments is its potential as a candidate for the treatment of neurological disorders. Its inhibitory activity against acetylcholinesterase and butyrylcholinesterase makes it a promising candidate for further research in this area. However, there are also limitations to its use, such as potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for research on 2-[4-(Bicyclo[2.2.1]hept-5-ene-2-carbonyl)morpholin-2-yl]acetic acid. One area of interest is its potential as a treatment for Alzheimer's disease and other neurological disorders. Further studies are needed to determine its safety and efficacy in this regard. Other potential applications for this compound include its use as an antioxidant and anti-inflammatory agent, as well as its potential as a modulator of neurotransmitter levels in the brain. Overall, this compound is a promising compound with potential applications in scientific research.
Synthesis Methods
The synthesis of 2-[4-(Bicyclo[2.2.1]hept-5-ene-2-carbonyl)morpholin-2-yl]acetic acid involves the reaction of morpholine with bicyclo[2.2.1]hept-5-ene-2-carbonyl chloride in the presence of a base. The resulting intermediate is then treated with acetic anhydride and hydrochloric acid to yield this compound.
Scientific Research Applications
2-[4-(Bicyclo[2.2.1]hept-5-ene-2-carbonyl)morpholin-2-yl]acetic acid has been studied for its potential use in scientific research, particularly in the field of drug discovery. It has been found to exhibit inhibitory activity against certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This makes this compound a potential candidate for the treatment of neurological disorders, such as Alzheimer's disease.
properties
IUPAC Name |
2-[4-(bicyclo[2.2.1]hept-5-ene-2-carbonyl)morpholin-2-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c16-13(17)7-11-8-15(3-4-19-11)14(18)12-6-9-1-2-10(12)5-9/h1-2,9-12H,3-8H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSJCOZHWSPRCQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)C2CC3CC2C=C3)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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